Cas no 16191-66-5 (1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine)

1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine structure
16191-66-5 structure
Product Name:1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine
CAS No:16191-66-5
MF:C13H19NO2S
MW:253.360462427139
CID:230792
PubChem ID:253894
Update Time:2025-04-19

1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(4-methylphenyl)sulfonylethyl]pyrrolidine
    • 1-[2-(toluene-4-sulfonyl)-ethyl]-pyrrolidine
    • 1-{2-[(4-methylphenyl)sulfonyl]ethyl}pyrrolidine
    • AC1L5P2Q
    • AC1Q6TYO
    • AG-J-42236
    • AR-1B9705
    • CTK0I3273
    • NSC77411
    • NSC-77411
    • 1-[2-(p-tolylsulfonyl)-ethyl]-pyrrolidine
    • DTXSID60291699
    • 16191-66-5
    • Inchi: 1S/C13H19NO2S/c1-12-4-6-13(7-5-12)17(15,16)11-10-14-8-2-3-9-14/h4-7H,2-3,8-11H2,1H3
    • InChI Key: WIHMTJNZZPFMGZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(CCN1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 253.11400
  • Monoisotopic Mass: 253.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.152
  • Boiling Point: 418.6°Cat760mmHg
  • Flash Point: 207°C
  • Refractive Index: 1.548
  • PSA: 45.76000
  • LogP: 2.88320
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